Cas no 896-83-3 (11-(diethylamino)-5,11-dihydro-6H-dibenzo[b,e]azepin-6-one)

• Product name: 11-(diethylamino)-5,11-dihydro-6H-dibenzo[b,e]azepin-6-one
• CAS No: 896-83-3
• MF: C₁₈H₂₀N₂O
• MW: 280.3642
• CID: 1943851
• PubChem ID: 120448

11-(diethylamino)-5,11-dihydro-6H-dibenzo[b,e]azepin-6-one Chemical and Physical Properties

Names and Identifiers

• 11-(diethylamino)-5,11-dihydro-6H-dibenzo[b,e]azepin-6-one
• 896-83-3
• BRN 0488011
• 6(5H)-Morphanthridinone, 11-(diethylamino)-
• 6H-Dibenz(b,e)azepin-6-one, 5,11-dihydro-11-(diethylamino)-
• 11-Diethylamino-5,6-dihydro-6-oxomorphanthridine
• DTXSID101008892
• 11-(Diethylamino)-11H-dibenzo[b,e]azepin-6-ol

• Inchi： InChI=1S/C18H20N2O/c1-3-20(4-2)17-13-9-5-6-10-14(13)18(21)19-16-12-8-7-11-15(16)17/h5-12,17H,3-4H2,1-2H3,(H,19,21)
• InChI Key： NTDFCSNCGYXHRW-UHFFFAOYSA-N
• SMILES： CCN(CC)C1C2=CC=CC=C2C(=O)NC3=CC=CC=C13

Computed Properties

• Exact Mass: 280.158
• Monoisotopic Mass: 280.158
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 1.16
• Boiling Point: 351.9°C at 760 mmHg
• Flash Point: 166.6°C
• Refractive Index: 1.622